Cas no 2229129-14-8 (4-(1-hydroxy-2-methylpropan-2-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(1-hydroxy-2-methylpropan-2-yl)-N,N-dimethylbenzamide
• CAS No: 2229129-14-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6406639
• PubChem ID: 165711425
• Update Time: 2025-06-08

4-(1-hydroxy-2-methylpropan-2-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxy-2-methylpropan-2-yl)-N,N-dimethylbenzamide
• EN300-1743703
• 2229129-14-8

• Inchi： 1S/C13H19NO2/c1-13(2,9-15)11-7-5-10(6-8-11)12(16)14(3)4/h5-8,15H,9H2,1-4H3
• InChI Key： KMLSGVWDFJYPID-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(1-hydroxy-2-methylpropan-2-yl)-N,N-dimethylbenzamide

4-(1-Hydroxy-2-Methylpropan-2-yl)-N,N-Dimethylbenzamide: A Comprehensive Overview

4-(1-Hydroxy-2-Methylpropan-2-yl)-N,N-Dimethylbenzamide, also known by its CAS number 2229129-14-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the broader category of benzamide derivatives, which are widely studied for their roles in various chemical and biological systems. The structure of this compound is characterized by a benzene ring substituted with a hydroxyl group and a dimethylamino group, making it a versatile molecule with diverse functional groups.

The synthesis of 4-(1-Hydroxy-2-Methylpropan-2-yl)-N,N-Dimethylbenzamide involves several steps, including the preparation of the benzene ring precursor and subsequent functionalization. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic cross-coupling reactions to streamline the synthesis process, reducing both time and resource consumption. These innovations highlight the growing emphasis on sustainable practices in chemical manufacturing.

One of the most notable applications of this compound is in the field of pharmaceuticals. Its structure allows for interactions with various biological targets, making it a promising candidate for drug development. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

In addition to its pharmaceutical applications, 4-(1-Hydroxy-2-Methylpropan-2-yl)-N,N-Dimethylbenzamide has also found utility in the agrochemical industry. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted in 2023 indicated that this compound can enhance crop yield under stress conditions such as drought or high salinity, offering a sustainable solution for food security challenges.

The structural versatility of this compound also extends to its use in materials science. Researchers have explored its potential as a building block for advanced materials, such as self-healing polymers and stimuli-responsive gels. A 2023 paper in Advanced Materials highlighted how incorporating this compound into polymer networks can enhance their mechanical properties and responsiveness to external stimuli, paving the way for innovative applications in sensors and actuators.

From an environmental perspective, understanding the behavior of 4-(1-Hydroxy-2-Methylpropan-2-yl)-N,N-Dimethylbenzamide in natural systems is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence. However, further research is needed to evaluate its impact on aquatic ecosystems and soil microbiota.

In conclusion, 4-(1-Hydroxy-2-Methylpropan-2-yl)-N,N-Dimethylbenzamide represents a multifaceted chemical entity with diverse applications across various industries. Its unique structure, coupled with advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.